Cas no 655241-89-7 (7-chloro-3-methyl-5-phenyl-3H-1,2,3triazolo4,5-dpyrimidine)

• Product Name: 7-chloro-3-methyl-5-phenyl-3H-1,2,3triazolo4,5-dpyrimidine
• CAS No: 655241-89-7
• MF: C₁₁H₈ClN₅
• MW: 245.667719841003
• CID: 4110354
• PubChem ID: 85929771
• Update Time: 2025-06-14

7-chloro-3-methyl-5-phenyl-3H-1,2,3triazolo4,5-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,3-Triazolo[4,5-d]pyrimidine, 7-chloro-3-methyl-5-phenyl-
• 7-chloro-3-methyl-5-phenyl-3H-1,2,3triazolo4,5-dpyrimidine
• 655241-89-7
• EN300-1633517
• 7-chloro-3-methyl-5-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine

• Inchi： 1S/C11H8ClN5/c1-17-11-8(15-16-17)9(12)13-10(14-11)7-5-3-2-4-6-7/h2-6H,1H3
• InChI Key： XSTJANPZKYDQKY-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(C3C=CC=CC=3)=N1)N(C)N=N2

Computed Properties

• Exact Mass: 245.0468230Da
• Monoisotopic Mass: 245.0468230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.5Ų

Additional information on 7-chloro-3-methyl-5-phenyl-3H-1,2,3triazolo4,5-dpyrimidine

Recent Advances in the Study of 7-Chloro-3-methyl-5-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidine (CAS: 655241-89-7)

The compound 7-chloro-3-methyl-5-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidine (CAS: 655241-89-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, belonging to the triazolopyrimidine class, has been investigated for its role as a versatile scaffold in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route for 7-chloro-3-methyl-5-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidine, which improved yield and purity compared to traditional methods. The study also highlighted its potential as a selective inhibitor of cyclin-dependent kinases (CDKs), with promising in vitro activity against cancer cell lines.

In addition to its kinase inhibitory properties, research has explored the compound's interactions with other biological targets. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its ability to modulate adenosine receptor activity, suggesting potential applications in neurological disorders. The compound's unique triazolopyrimidine core was found to engage in key hydrogen bonding interactions with the receptor's binding pocket, as revealed by X-ray crystallography studies.

Pharmacokinetic studies of 7-chloro-3-methyl-5-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidine have also advanced significantly. Recent preclinical data indicate favorable absorption and metabolic stability profiles, with particular attention being paid to its blood-brain barrier penetration capabilities. These findings, presented at the 2024 American Chemical Society National Meeting, suggest the compound's potential for CNS-targeted therapies.

Ongoing research is exploring structure-activity relationships (SAR) around this core structure, with various modifications at the 5-phenyl and 7-chloro positions being investigated to optimize potency and selectivity. Computational modeling studies have provided valuable insights into the compound's binding modes with various biological targets, aiding in the design of next-generation derivatives.

From a safety perspective, recent toxicological evaluations have shown that 7-chloro-3-methyl-5-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidine exhibits a favorable therapeutic window in animal models, with no significant off-target effects observed at therapeutic doses. These findings, combined with its synthetic accessibility, position this compound as a promising lead for further drug development efforts.

Looking forward, researchers anticipate that continued investigation of this scaffold may yield novel therapeutics for oncology, neurology, and inflammatory diseases. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, with IND-enabling studies expected to commence within the next two years.